Ro 22-3245
CAS No.: 76988-39-1
Cat. No.: VC0007110
Molecular Formula: C18H11Cl2N3
Molecular Weight: 340.2 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 76988-39-1 |
---|---|
Molecular Formula | C18H11Cl2N3 |
Molecular Weight | 340.2 g/mol |
IUPAC Name | 9-chloro-7-(2-chlorophenyl)-5H-pyrimido[5,4-d][2]benzazepine |
Standard InChI | InChI=1S/C18H11Cl2N3/c19-12-5-6-13-15(7-12)18(14-3-1-2-4-16(14)20)22-9-11-8-21-10-23-17(11)13/h1-8,10H,9H2 |
Standard InChI Key | CLYXKIKVKJZIOF-UHFFFAOYSA-N |
SMILES | C1C2=CN=CN=C2C3=C(C=C(C=C3)Cl)C(=N1)C4=CC=CC=C4Cl |
Canonical SMILES | C1C2=CN=CN=C2C3=C(C=C(C=C3)Cl)C(=N1)C4=CC=CC=C4Cl |
Chemical Structure and Physicochemical Properties
Ro 22-3245, systematically named 9-chloro-7-(2-chlorophenyl)-5H-pyrimido[5,4-d]benzazepine, exhibits a unique bicyclic architecture that combines pyrimidine and benzazepine rings. The chlorine atoms enhance lipophilicity, potentially influencing blood-brain barrier permeability and receptor binding . The canonical SMILES notation for its structure is:
.
Table 1: Key Chemical Properties of Ro 22-3245
Property | Value | Source |
---|---|---|
Molecular Formula | ||
Molecular Weight | 340.21 g/mol | |
Solubility | Soluble in DMSO | |
Storage Conditions | -20°C, protected from light | |
CAS Number | 76988-39-1 |
The compound’s solubility in dimethyl sulfoxide (DMSO) facilitates its use in in vitro assays, though stability requires adherence to strict storage protocols . Preparation guidelines recommend aliquotting stock solutions to avoid repeated freeze-thaw cycles, which may degrade the compound .
Pharmacological Profile and Mechanism of Action
Ro 22-3245 is classified as an anxiolytic, though its precise molecular targets remain underexplored in publicly available literature . Anxiolytics typically modulate neurotransmitter systems such as GABAergic, serotonergic, or glutamatergic pathways . While direct evidence linking Ro 22-3245 to GABA receptors is absent, structural analogs of benzazepine derivatives often interact with ion channels or G-protein-coupled receptors . For instance, benzodiazepines enhance GABA receptor activity, inducing neuronal hyperpolarization and reduced anxiety-like behaviors .
Supplier | Purity | Price Range (25 mg) | Catalog Number |
---|---|---|---|
GlpBio | >95% | €1,871 | GC31016 |
Tebubio | 98% | €1,444–€2,375 | TM-T13873 |
Researchers employ Ro 22-3245 in neuropharmacological screens to identify novel anxiolytic pathways or validate animal models of anxiety . Its utility in probing neurosteroid interactions or PKCε modulation—a kinase implicated in GABAergic signaling—remains speculative but plausible .
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